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Compound of Interest |

Compound Name: 6-Methylflavanone
Cat. No.: B1209071
Get Quote

As a Senior Application Scientist, it is understood that pioneering research and robust
laboratory safety are two sides of the same coin. The integrity of your work depends not only
on the precision of your measurements but also on the meticulous management of every
compound from acquisition to disposal. This guide provides an in-depth, procedural framework
for the proper disposal of 6-Methylflavanone (CAS No. 29976-75-8), ensuring the safety of
laboratory personnel and the preservation of our environment. The protocols herein are
designed to be a self-validating system, grounded in established safety principles and
regulatory awareness.

Hazard Assessment & Risk Mitigation: The "Why"
Behind the Protocol

Understanding the specific chemical nature of 6-Methylflavanone is fundamental to handling
its disposal correctly. It is not merely a task to be completed but a process dictated by the
compound's inherent properties.

6-Methylflavanone is a flavonoid, a class of compounds generally recognized for their
biological activity and relatively low toxicity compared to other active plant compounds.[1]
However, complacency is the enemy of safety. Specific Safety Data Sheets (SDS) classify 6-
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Methylflavanone as harmful if swallowed (Acute toxicity, oral, Category 4).[2] Furthermore,
related flavonoid structures are known to cause skin, eye, and respiratory irritation.[3]
Therefore, we must operate under the assumption that 6-Methylflavanone presents a tangible
hazard that requires stringent control measures.

Causality of Protocol: The disposal procedures outlined are not arbitrary; they are a direct
response to these identified hazards. Segregation prevents dangerous reactions, proper
containment mitigates exposure, and clear labeling ensures that everyone who handles the
waste understands its potential risks.

Key Chemical & Safety Data

Property Value / Information Source

_ 6-Methyl-2-phenyl-4H-
Chemical Name [4]
chromen-4-one

CAS Number 29976-75-8 [2][4][5]
Molecular Formula C16H1202 [21[41[5]
Molecular Weight 236.27 g/mol [2][41[5]
) White needle or crystalline
Physical State . [4]
solid
Primary Hazard H302: Harmful if swallowed [2]

_ May cause skin, eye, and
Potential Hazards _ o [3]
respiratory irritation

Storage Class 11 - Combustible Solids

| Incompatibilities | Strong acids/alkalis, strong oxidizing/reducing agents |[2] |

Required Personal Protective Equipment (PPE): Before handling 6-Methylflavanone for any
purpose, including disposal, the following PPE is mandatory:

 Nitrile gloves: To prevent skin contact.
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o Safety glasses or goggles: To protect from potential dust particles.
o Laboratory coat: To protect clothing and skin.

e Use in a ventilated area: Handling should occur in a fume hood to minimize inhalation of any
fine dust.[6]

Waste Characterization and Segregation: The First
Critical Step

Proper disposal begins the moment a substance is deemed waste. The foundational principle
of chemical waste management is segregation.[6][7] Mixing disparate waste streams can lead
to dangerous chemical reactions and complicates the final disposal process.

o Waste Stream ldentification: All 6-Methylflavanone waste, whether it is residual pure
compound or contaminated debris, must be classified as solid hazardous chemical waste.[6]
[8] This includes:

o Expired or unused 6-Methylflavanone.

o Gloves, weigh boats, or absorbent paper contaminated with the compound.[8]
e Segregation Imperative: This solid waste stream must be kept separate from:

o Liquid Waste: Especially halogenated and non-halogenated solvents.[7]

o Sharps: Needles, broken glass, etc., which have their own designated disposal containers.

[6]

o Incompatible Chemicals: Do not add 6-Methylflavanone waste to a container holding
strong oxidizing agents or reactive chemicals.[2]

Step-by-Step Disposal Protocol

This protocol provides a direct, actionable workflow for collecting and preparing 6-
Methylflavanone for final disposal by your institution's Environmental Health & Safety (EHS)
department.
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Experimental Workflow: Waste Collection and Preparation

Waste Generation
(6-Methylflavanone or Contaminated Debris)

Is this an empty

original container?

orfcontaminated debris)

1. Place waste into a compatible,
sealable container designated for
SOLID HAZARDOUS WASTE.

la. Triple rinse container with a
suitable solvent (e.g., ethanol).

2. Securely seal the container. 1b. Collect all rinsate as
Affix a 'Hazardous Waste' label. LIQUID HAZARDOUS WASTE.

:

3. Complete the label:

- Full Chemical Name: 6-Methylflavanone 1c. Deface or remove the
- All components and approximate % original manufacturer's label.
- Hazard Class: Toxic, Combustible Solid

1d. Dispose of the clean, empty
container in the appropriate lab glass
or plastic recycling bin.

4. Move container to your lab's designated
Satellite Accumulation Area (SAA).

5. Arrange for pickup by your
institution's EHS/EH&S department.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 6-Methylflavanone Waste.
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Methodology Details:
o Containment:

o For residual powder or contaminated solids (e.g., gloves, wipes), carefully place them into
a designated, sealable solid waste container.[8] This should be a robust container, such as
a polyethylene pail or a drum, that is compatible with the waste.

o Avoid generating dust during transfer.[3][5]
e Labeling the Waste Container:
o Proper labeling is a regulatory requirement and essential for safety.[9]

o Affix a "HAZARDOUS WASTE" label to the container as soon as the first item of waste is
added.[8][10]

o The label must include:
» The full chemical name: "6-Methylflavanone".

» Alist of all contents, including contaminated materials (e.g., "6-Methylflavanone on
nitrile gloves and paper towels").

= The date accumulation started.

o Handling Empty Original Containers:

[e]

An "empty" container that held a hazardous chemical must still be treated with care.

o The best practice is to triple-rinse the container with a suitable solvent (e.g., ethanol,
acetone).[7]

o Crucially, this rinsate must be collected and disposed of as liquid hazardous waste.[7] Do
not pour it down the drain.

o After rinsing, deface the original label and dispose of the clean container according to
institutional guidelines (e.g., laboratory glass disposal).
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o Temporary Storage and Disposal:

o Keep the sealed and labeled waste container in a designated satellite accumulation area
within your laboratory. This area should be away from heat sources and general traffic.[9]

o Do not overfill the container; a common guideline is to fill to no more than 90% capacity.[8]

o Follow your institution's specific procedures to request a waste pickup from the EHS
department. They will transport it to a licensed waste disposal facility for final treatment,
likely via high-temperature incineration.[11][12]

Accidental Spill & Emergency Procedures

In the event of an accidental release, a swift and correct response is critical to mitigate
exposure.

o Spill Cleanup:
o Ensure adequate ventilation and wear all required PPE.[2][5]

o Prevent the formation of dust.[5] If necessary, gently moisten the powder with a small
amount of water to prevent it from becoming airborne.

o Carefully sweep the solid material into a suitable container for disposal.[3][11]

o Label the container as hazardous waste and dispose of it according to the protocol in
Section 3.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol) and absorbent pads.
Dispose of the cleaning materials as solid hazardous waste.[2]

e First-Aid Measures:

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[2]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If
irritation persists, consult a physician.[3][5]
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o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Consult a physician.[5]

o Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.[2]

[5]

Regulatory and Compliance Overview

All chemical waste disposal is governed by strict local, regional, and national regulations.[6][11]

[13] This guide provides best practices, but it is not a substitute for your legal obligations. The

ultimate authority on waste disposal procedures is your institution's EHS department, which

operates in accordance with regulations from bodies such as the Environmental Protection

Agency (EPA) in the United States. Always consult your EHS office for specific guidance and to

ensure full compliance.

By adhering to these detailed procedures, you contribute to a culture of safety, ensure

regulatory compliance, and uphold the integrity of your scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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